N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine

• IUPAC Name: N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine
• InChI: InChI=1S/C14H22N4O/c1-17(8-11-4-3-7-19-10-11)9-13-15-16-14(18(13)2)12-5-6-12/h4,12H,3,5-10H2,1-2H3
• InChI Key: QYHZCOYGTJJSQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CC2)CN(C)CC3=CCCOC3
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol

Description

N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine is a complex organic compound characterized by its unique molecular structure. This compound belongs to the class of triazole derivatives, which are known for their diverse biological and chemical properties. Triazoles are heterocyclic compounds containing three nitrogen atoms in a five-membered ring, and they have found applications in various fields, including pharmaceuticals, agriculture, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine typically involves multiple steps, starting with the preparation of the triazole core One common approach is the cyclization of hydrazides with formamide under acidic conditions to form the triazole ring

Industrial Production Methods: In an industrial setting, the synthesis of this compound may be optimized for large-scale production. This involves the use of high-throughput reactors, continuous flow chemistry, and advanced purification techniques to ensure the purity and yield of the final product. Process optimization and cost-effective raw materials are also critical factors in industrial production.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

Major Products Formed:

• Oxidation: Formation of corresponding carboxylic acids or ketones.

• Reduction: Production of corresponding alcohols or amines.

• Substitution: Formation of various substituted triazoles or pyran derivatives.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its triazole core makes it a versatile intermediate in organic synthesis.

Biology: Triazole derivatives have shown biological activity, including antimicrobial, antifungal, and anticancer properties. This compound may be studied for its potential biological activities and therapeutic applications.

Medicine: The compound's potential medicinal applications include its use as a lead compound in drug discovery. Its structural features may be exploited to develop new pharmaceuticals with improved efficacy and safety profiles.

Industry: In the materials industry, triazole derivatives are used in the production of polymers, coatings, and other advanced materials. This compound may find applications in the development of new materials with enhanced properties.

Mechanism of Action

The mechanism by which N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine exerts its effects depends on its molecular targets and pathways. The triazole ring can interact with various biological targets, such as enzymes and receptors, leading to specific biological responses. The exact mechanism may vary depending on the specific application and the biological system .

Comparison with Similar Compounds

• 5-cyclopropyl-1,2,4-triazol-3-ylpropan-1-amine hydrochloride

• 1-(1,3-diphenylpropan-2-yl)-1H-1,2,4-triazole

• 1,4-diphenyl-2-(1H-1,2,4-triazol-1-yl)butane-1,4-diones

Uniqueness: N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine stands out due to its unique combination of the cyclopropyl group and the pyran moiety, which may confer distinct chemical and biological properties compared to other triazole derivatives.

This comprehensive overview provides a detailed understanding of N-[(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1-(3,6-dihydro-2H-pyran-5-yl)-N-methylmethanamine, highlighting its synthesis, reactions, applications, and comparison with similar compounds